ethyl 1-[2,5-dioxo-1-(4-phenoxyphenyl)-3-pyrrolidinyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[2,5-dioxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]piperidine-3-carboxylate
• InChI: InChI=1S/C24H26N2O5/c1-2-30-24(29)17-7-6-14-25(16-17)21-15-22(27)26(23(21)28)18-10-12-20(13-11-18)31-19-8-4-3-5-9-19/h3-5,8-13,17,21H,2,6-7,14-16H2,1H3
• InChI Key: DCGMCPLEEATNEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C24H26N2O5
• Molecular Weight: 422.5 g/mol

Description

Ethyl 1-[2,5-dioxo-1-(4-phenoxyphenyl)-3-pyrrolidinyl]-3-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. It is a synthetic compound that belongs to the class of pyrrolidinecarboxylates and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of ethyl 1-[2,5-dioxo-1-(4-phenoxyphenyl)-3-pyrrolidinyl]-3-piperidinecarboxylate involves the inhibition of various signaling pathways in the body. It has been found to inhibit the activity of enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer progression. The compound also inhibits the activation of NF-κB, which is a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the body. The compound also exhibits antioxidant activity and has been found to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 1-[2,5-dioxo-1-(4-phenoxyphenyl)-3-pyrrolidinyl]-3-piperidinecarboxylate in lab experiments include its potent antitumor activity, its ability to inhibit inflammation, and its antioxidant properties. However, the limitations of using this compound include its relatively complex synthesis method and its potential toxicity at high doses.

Future Directions

There are several future directions for research involving ethyl 1-[2,5-dioxo-1-(4-phenoxyphenyl)-3-pyrrolidinyl]-3-piperidinecarboxylate. One potential area of research is the development of new derivatives of the compound with improved pharmacological properties. Another area of research is the investigation of the compound's potential applications in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further studies are needed to determine the optimal dosage and administration of the compound for therapeutic use.

Scientific Research Applications

Ethyl 1-[2,5-dioxo-1-(4-phenoxyphenyl)-3-pyrrolidinyl]-3-piperidinecarboxylate has been extensively studied for its potential applications in pharmaceutical research. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The compound has been found to exhibit potent antitumor activity by inhibiting the growth and proliferation of cancer cells.